Cas no 4551-62-6 (Benzoic-4-d acid)
Benzoic-4-d acid structure
Product Name:Benzoic-4-d acid
CAS No:4551-62-6
MF:C7H6O2
MW:123.127503871918
CID:325576
PubChem ID:11170963
Update Time:2025-04-19
Benzoic-4-d acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic-4-d acid
- BENZOIC-4-D1 ACID
- 4-d1-benzoic acid
- 4-deuterio-benzoic acid
- CTK0E9469
- Decylphosphonsaeure-dichlorid
- methyl 4-deuterobenzoate
- n-decylphosphonic acid dichloride
- P-decylphosphonyl chloride
- p-deuteriobenzoic acid
- p-deuterobenzoic acid
- Phosphonic dichloride, decyl-
- 4551-62-6
- SCHEMBL14867821
- (4-?H)benzoic acid
- AKOS024429021
-
- Inchi: 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i1D
- InChI Key: WPYMKLBDIGXBTP-MICDWDOJSA-N
- SMILES: OC(C1C=CC([2H])=CC=1)=O
Computed Properties
- Exact Mass: 123.043
- Monoisotopic Mass: 123.043
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3A^2
Benzoic-4-d acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG20042-1g |
BENZOIC-4-D1 ACID |
4551-62-6 | 98%D | 1g |
$3175.00 | 2024-04-20 | |
| A2B Chem LLC | AG20042-2g |
BENZOIC-4-D1 ACID |
4551-62-6 | 98%D | 2g |
$5050.00 | 2024-04-20 |
Benzoic-4-d acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
4551-62-6 (Benzoic-4-d acid) Related Products
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- 619-21-6(3-Formylbenzoic acid)
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- 619-04-5(3,4-Dimethylbenzoic acid)
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- 99-04-7(3-methylbenzoic acid)
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